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Compound of Interest
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Cat. No.: B1670893 Get Quote

This technical guide provides an in-depth overview of the biodistribution of DOTA-NOC
([1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid]-1-Nal³-octreotide), a somatostatin

analogue used in nuclear medicine for the imaging and therapy of neuroendocrine tumors

(NETs). DOTA-NOC exhibits a high binding affinity for somatostatin receptor subtypes 2 (sstr2),

3 (sstr3), and 5 (sstr5), which are overexpressed on the surface of most well-differentiated

NETs.[1][2][3] This characteristic allows for targeted delivery of radionuclides for diagnostic

imaging (e.g., with Gallium-68 or Terbium-152) and peptide receptor radionuclide therapy

(PRRT).[2][4]

This document summarizes key preclinical biodistribution data from various animal models,

details the experimental protocols employed in these studies, and visualizes the underlying

mechanisms and workflows.

Experimental Protocols
The biodistribution of radiolabeled DOTA-NOC is typically evaluated in tumor-bearing animal

models to assess its efficacy in targeting tumor tissue while minimizing accumulation in non-

target organs.

General Experimental Workflow
The process involves radiolabeling the DOTA-NOC peptide, administering it to an animal model

with a somatostatin receptor-expressing tumor, and subsequently imaging the animal or

dissecting tissues to quantify radioactivity distribution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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